Cas no 247126-42-7 (1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole)
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole
- XJA12642
- 1-Benzoyl-3-nonafluorobutyl-5-(trifluoromethyl)pyrazole
- AKOS007930720
- 247126-42-7
- 1-Benzoyl-3(5)-(nonafluorobutyl)-5(3)-(trifluoromethyl)pyrazole
-
- Inchi: 1S/C15H6F12N2O/c16-11(17,13(21,22)14(23,24)15(25,26)27)8-6-9(12(18,19)20)29(28-8)10(30)7-4-2-1-3-5-7/h1-6H
- InChI Key: ACRZCQNTMPTXMK-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)(F)F)N(C(C2C=CC=CC=2)=O)N=1)(C(C(C(F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 458.0288508Da
- Monoisotopic Mass: 458.0288508Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 34.9Ų
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B190535-1g |
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole |
247126-42-7 | 1g |
$ 305.00 | 2022-06-07 | ||
| TRC | B190535-2.5g |
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole |
247126-42-7 | 2.5g |
$ 505.00 | 2022-06-07 |
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole
Introduction to 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole (CAS No. 247126-42-7)
1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole (CAS No. 247126-42-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, characterized by its pyrazole core and multiple fluorinated substituents, exhibits a range of biological activities and potential applications in drug discovery and advanced materials.
The pyrazole core is a five-membered heterocyclic ring containing two nitrogen atoms, which is known for its versatility in medicinal chemistry. Pyrazoles are widely used in the development of pharmaceuticals due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the benzoyl group enhances the compound's lipophilicity and stability, making it more suitable for in vivo applications.
The nonafluorobutyl and trifluoromethyl substituents are key features of this compound. Fluorination is a common strategy in drug design to improve the pharmacokinetic properties of molecules, such as increasing their metabolic stability and bioavailability. The high electronegativity of fluorine atoms also influences the electronic properties of the molecule, which can affect its binding affinity to biological targets. These fluorinated groups contribute to the compound's unique chemical and biological profile.
Recent research has highlighted the potential of 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.
In addition to its anti-inflammatory effects, 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole has been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of antiviral action is thought to involve interference with viral entry or replication processes within host cells.
The compound's unique structure also makes it an attractive candidate for the development of advanced materials. Fluorinated pyrazoles have been explored for their use in polymer science, where they can be incorporated into polymer chains to enhance material properties such as thermal stability, mechanical strength, and chemical resistance. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.
In terms of synthetic methods, 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The synthesis typically involves the use of robust and scalable reactions that can be adapted for large-scale production if needed.
Despite its promising properties, further research is needed to fully understand the safety and efficacy of 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole. Preclinical studies are ongoing to evaluate its pharmacokinetics, toxicity, and long-term effects. Clinical trials may be initiated in the future if preclinical data support its potential therapeutic benefits.
In conclusion, 1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole (CAS No. 247126-42-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of structural features makes it a valuable candidate for further research and development across multiple disciplines.
247126-42-7 (1-Benzoyl-3(5)-nonafluorobutyl-5(3)-(trifluoromethyl)pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)